2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H21N3O2S/c18-15(22)14-11-23-16(19-14)20-8-6-17(12-21,7-9-20)10-13-4-2-1-3-5-13/h1-5,11,21H,6-10,12H2,(H2,18,22)
• InChI Key: YRGVBBCONYOPGE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CC2=CC=CC=C2)CO)C3=NC(=CS3)C(=O)N
• Molecular Formula: C17H21N3O2S
• Molecular Weight: 331.4 g/mol

Description

2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide, also known as BZP, is a chemical compound that belongs to the class of piperazine derivatives. BZP has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Mechanism of Action

2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide acts as a non-selective serotonin and dopamine receptor agonist, which leads to the release of these neurotransmitters. The release of serotonin and dopamine results in an increase in the levels of these neurotransmitters in the brain, which leads to the activation of various signaling pathways. The activation of these pathways leads to the biochemical and physiological effects of 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide.
Biochemical and Physiological Effects:
2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide has been found to induce a wide range of biochemical and physiological effects, including increased heart rate, elevated blood pressure, and increased body temperature. 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide also induces the release of various hormones, including cortisol and adrenaline, which leads to an increase in energy levels and a decrease in appetite. 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide has also been found to enhance cognitive function and memory.

Advantages and Limitations for Lab Experiments

2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide has several advantages for lab experiments, including its high potency, low toxicity, and ease of synthesis. However, 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide has certain limitations, including its short half-life, which limits its use in long-term studies.

Future Directions

There are several future directions for the study of 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide. One area of research is the development of 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide-based drugs for the treatment of various neurological disorders, including depression, anxiety, and epilepsy. Another area of research is the study of the mechanism of action of 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide and its interaction with other neurotransmitters. Additionally, the development of new synthesis methods for 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide and the optimization of its pharmacokinetic properties are also areas of future research.
Conclusion:
In conclusion, 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide is a promising chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide has been extensively studied for its biochemical and physiological effects, mechanism of action, and potential applications in medicinal chemistry, pharmacology, and neuroscience. The future directions for the study of 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide are vast, and further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide can be synthesized using various methods, including the reaction between 4-benzylpiperidine and thioamide, followed by oxidation using hydrogen peroxide. Another method involves the reaction between 4-benzylpiperidine and thioamide, followed by oxidation using potassium permanganate. The yield of 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide using these methods ranges from 50-70%.

Scientific Research Applications

2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. It has been found to possess anti-inflammatory, analgesic, and anti-tumor properties. 2-[4-benzyl-4-(hydroxymethyl)piperidin-1-yl]-1,3-thiazole-4-carboxamide has also been studied for its potential use as an anticonvulsant, antidepressant, and anxiolytic drug.